Cas no 2138340-79-9 (2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid)

• Product Name: 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid
• CAS No: 2138340-79-9
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 6029060
• PubChem ID: 165875111
• Update Time: 2025-10-28

2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid
• 2138340-79-9
• EN300-746532
• 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H8F5NO2/c1-4-3-6(9(11,12)10(13,14)15)16-5(2)7(4)8(17)18/h3H,1-2H3,(H,17,18)
• InChI Key： CWIWAEBOQZZNNG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=C(C)C(C(=O)O)=C(C)N=1)F

Computed Properties

• Exact Mass: 269.04751931g/mol
• Monoisotopic Mass: 269.04751931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid

Introduction to 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid (CAS No. 2138340-79-9)

2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid (CAS No. 2138340-79-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of a pyridine ring, multiple methyl groups, and a pentafluoroethyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs with enhanced pharmacological properties.

The pyridine ring is a fundamental component of many biologically active molecules, known for its ability to form stable complexes with metal ions and its role in mediating various biological processes. The methyl groups at the 2 and 4 positions of the pyridine ring enhance the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The pentafluoroethyl substituent at the 6 position introduces significant electronic and steric effects, which can modulate the compound's reactivity and binding affinity to target proteins.

Recent studies have highlighted the potential of 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound's unique structure allows it to selectively bind to specific inflammatory pathways, thereby reducing inflammation without causing significant side effects.

Another area of interest is the use of 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid in cancer research. A study published in Cancer Research in 2022 demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The researchers attributed these effects to the compound's ability to interact with key signaling pathways involved in cell survival and proliferation.

In addition to its therapeutic potential, 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid has also been explored for its use as a building block in organic synthesis. Its versatile structure allows it to be readily functionalized through various chemical reactions, making it a valuable intermediate for the synthesis of more complex molecules. For example, a study published in Organic Letters in 2020 described a novel synthetic route for preparing this compound using palladium-catalyzed cross-coupling reactions, which provides a scalable and efficient method for its production.

The safety profile of 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid has also been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2,4-Dimethyl-6-(pentafluoroethyl)pyridine-3-carboxylic acid (CAS No. 2138340-79-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for organic synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in advancing our understanding of chemical biology.